Cas no 610758-84-4 (ethyl 4-{(1Z)-2-(1,3-benzothiazol-2-yl)-2-cyanoeth-1-en-1-ylamino}benzoate)
ethyl 4-{(1Z)-2-(1,3-benzothiazol-2-yl)-2-cyanoeth-1-en-1-ylamino}benzoate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 4-{(1Z)-2-(1,3-benzothiazol-2-yl)-2-cyanoeth-1-en-1-ylamino}benzoate
- (E)-ethyl 4-((2-(benzo[d]thiazol-2-yl)-2-cyanovinyl)amino)benzoate
- Benzoic acid, 4-[[2-(2-benzothiazolyl)-2-cyanoethenyl]amino]-, ethyl ester
-
- Inchi: 1S/C19H15N3O2S/c1-2-24-19(23)13-7-9-15(10-8-13)21-12-14(11-20)18-22-16-5-3-4-6-17(16)25-18/h3-10,12,21H,2H2,1H3
- InChI Key: PJSDGYRNIHXQPP-UHFFFAOYSA-N
- SMILES: C(OCC)(=O)C1=CC=C(NC=C(C2=NC3=CC=CC=C3S2)C#N)C=C1
Experimental Properties
- Density: 1.332±0.06 g/cm3(Predicted)
- Boiling Point: 517.6±60.0 °C(Predicted)
- pka: -2.21±0.10(Predicted)
ethyl 4-{(1Z)-2-(1,3-benzothiazol-2-yl)-2-cyanoeth-1-en-1-ylamino}benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1855-0043-2μmol |
ethyl 4-{[(1Z)-2-(1,3-benzothiazol-2-yl)-2-cyanoeth-1-en-1-yl]amino}benzoate |
610758-84-4 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1855-0043-5μmol |
ethyl 4-{[(1Z)-2-(1,3-benzothiazol-2-yl)-2-cyanoeth-1-en-1-yl]amino}benzoate |
610758-84-4 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1855-0043-10μmol |
ethyl 4-{[(1Z)-2-(1,3-benzothiazol-2-yl)-2-cyanoeth-1-en-1-yl]amino}benzoate |
610758-84-4 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1855-0043-20μmol |
ethyl 4-{[(1Z)-2-(1,3-benzothiazol-2-yl)-2-cyanoeth-1-en-1-yl]amino}benzoate |
610758-84-4 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1855-0043-1mg |
ethyl 4-{[(1Z)-2-(1,3-benzothiazol-2-yl)-2-cyanoeth-1-en-1-yl]amino}benzoate |
610758-84-4 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1855-0043-2mg |
ethyl 4-{[(1Z)-2-(1,3-benzothiazol-2-yl)-2-cyanoeth-1-en-1-yl]amino}benzoate |
610758-84-4 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1855-0043-3mg |
ethyl 4-{[(1Z)-2-(1,3-benzothiazol-2-yl)-2-cyanoeth-1-en-1-yl]amino}benzoate |
610758-84-4 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1855-0043-4mg |
ethyl 4-{[(1Z)-2-(1,3-benzothiazol-2-yl)-2-cyanoeth-1-en-1-yl]amino}benzoate |
610758-84-4 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1855-0043-5mg |
ethyl 4-{[(1Z)-2-(1,3-benzothiazol-2-yl)-2-cyanoeth-1-en-1-yl]amino}benzoate |
610758-84-4 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1855-0043-10mg |
ethyl 4-{[(1Z)-2-(1,3-benzothiazol-2-yl)-2-cyanoeth-1-en-1-yl]amino}benzoate |
610758-84-4 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
ethyl 4-{(1Z)-2-(1,3-benzothiazol-2-yl)-2-cyanoeth-1-en-1-ylamino}benzoate Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
Additional information on ethyl 4-{(1Z)-2-(1,3-benzothiazol-2-yl)-2-cyanoeth-1-en-1-ylamino}benzoate
Recent Advances in the Study of Ethyl 4-{(1Z)-2-(1,3-Benzothiazol-2-yl)-2-cyanoeth-1-en-1-ylamino}benzoate (CAS: 610758-84-4)
The compound ethyl 4-{(1Z)-2-(1,3-benzothiazol-2-yl)-2-cyanoeth-1-en-1-ylamino}benzoate (CAS: 610758-84-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.
Recent studies have highlighted the compound's role as a versatile scaffold for the design of novel bioactive molecules. Its structure, featuring a benzothiazole core and a cyanoethylene linker, allows for interactions with various biological targets. Researchers have explored its potential as an inhibitor of key enzymes involved in inflammatory pathways, making it a promising candidate for the treatment of chronic inflammatory diseases. Additionally, its fluorescence properties have been investigated for applications in bioimaging and diagnostic tools.
One of the most notable advancements in the study of this compound is its synthesis via a modified Knoevenagel condensation reaction, which has been optimized to improve yield and purity. Recent publications have detailed the use of green chemistry principles, such as solvent-free conditions and catalytic methods, to enhance the sustainability of the synthesis process. These developments are critical for scaling up production for preclinical and clinical studies.
In terms of biological activity, ethyl 4-{(1Z)-2-(1,3-benzothiazol-2-yl)-2-cyanoeth-1-en-1-ylamino}benzoate has demonstrated significant inhibitory effects on cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), enzymes that play pivotal roles in the arachidonic acid pathway. This dual inhibition suggests its potential as a multi-target anti-inflammatory agent, which could offer advantages over traditional nonsteroidal anti-inflammatory drugs (NSAIDs) in terms of reduced side effects and improved efficacy.
Further investigations have explored the compound's interactions with cellular receptors and signaling pathways. In vitro studies using human cell lines have shown that it can modulate the expression of pro-inflammatory cytokines, such as TNF-α and IL-6, at nanomolar concentrations. These findings underscore its potential as a lead compound for the development of new anti-inflammatory and immunomodulatory therapies.
Looking ahead, researchers are focusing on the structural optimization of ethyl 4-{(1Z)-2-(1,3-benzothiazol-2-yl)-2-cyanoeth-1-en-1-ylamino}benzoate to enhance its pharmacokinetic properties, such as bioavailability and metabolic stability. Computational modeling and structure-activity relationship (SAR) studies are being employed to identify derivatives with improved therapeutic profiles. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.
In conclusion, ethyl 4-{(1Z)-2-(1,3-benzothiazol-2-yl)-2-cyanoeth-1-en-1-ylamino}benzoate represents a promising chemical entity with diverse applications in medicinal chemistry and drug discovery. Its unique structural and functional properties, combined with recent advancements in synthesis and biological evaluation, position it as a valuable candidate for further research and development. Continued exploration of its mechanisms of action and therapeutic potential will likely yield significant contributions to the field of chemical biology and pharmaceutical sciences.
610758-84-4 (ethyl 4-{(1Z)-2-(1,3-benzothiazol-2-yl)-2-cyanoeth-1-en-1-ylamino}benzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)